Cas no 2248213-46-7 ((2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine)

• Product Name: (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine
• CAS No: 2248213-46-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5953842
• PubChem ID: 137939930
• Update Time: 2025-11-05

(2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248213-46-7
• (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine
• EN300-6507282

• Inchi： 1S/C11H23N/c1-9(8-12)10-5-4-6-11(2,3)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m1/s1
• InChI Key： ODBSAMGRBUKUBN-YHMJZVADSA-N
• SMILES： NC[C@@H](C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine

Introduction to (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine (CAS No. 2248213-46-7)

(2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine (CAS No. 2248213-46-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a cyclohexyl ring with two methyl groups and a chiral center at the propan-1-amine moiety. The chiral nature of this compound makes it particularly interesting for applications in enantioselective synthesis and drug development.

The chemical structure of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine can be represented as follows: C₁₁H₂₃N. The presence of the cyclohexyl ring and the two methyl groups imparts specific physical and chemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various chemical and biological applications.

In recent years, there has been a growing interest in the study of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine due to its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in modulating certain receptors and enzymes. For instance, studies have demonstrated that (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine can act as a selective agonist or antagonist for specific G protein-coupled receptors (GPCRs), which are key targets in drug discovery for various diseases.

The pharmacological profile of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another area of research has focused on the neuroprotective properties of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine. A study conducted by a team at the University of California found that this compound could protect neurons from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is thought to involve the activation of specific signaling pathways that enhance cellular resilience against oxidative stress.

The synthetic route for preparing (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine has also been well-documented in the literature. One common method involves the asymmetric synthesis of the chiral center using a chiral catalyst or auxiliary. This approach ensures high enantiomeric purity, which is essential for many pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety.

In addition to its therapeutic potential, (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine has been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for constructing more complex molecules with diverse biological activities. For example, it can be used to synthesize novel compounds with anti-cancer or anti-viral properties.

The safety profile of (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine is an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, (2S)-2-(3,3-Dimethylcyclohexyl)propan-1-amine (CAS No. 2248213-46-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development in various disease areas.